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Abstract
Methyl ethenesulfonate, also known as methyl vinyl sulfonate, is a highly reactive

organosulfur compound valued for its role as a monomer in specialty polymer production and

as a versatile intermediate in organic synthesis.[1] Its bifunctional nature, featuring a polar

sulfonate ester group and a reactive vinyl moiety, presents unique challenges and opportunities

in solvent selection and handling. An understanding of its solubility and compatibility is

paramount for its effective use, whether in polymerization, as an alkylating agent, or in the

synthesis of novel pharmaceutical and agrochemical compounds.[1] This guide provides a

comprehensive overview of the principles governing the solubility of methyl ethenesulfonate,

offers guidance on solvent selection, details potential chemical incompatibilities, and provides a

robust experimental protocol for accurately determining its solubility.

Foundational Physicochemical Properties
To understand the solubility of a compound, one must first understand its intrinsic properties.

Methyl ethenesulfonate (MES) is a colorless liquid with a pungent odor.[1] Its structure is key
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to its behavior, combining a polar, electron-withdrawing sulfonate ester group with a nonpolar,

reactive carbon-carbon double bond.

Property Value Source(s)

Synonyms

Methyl vinyl sulfonate,

Ethenesulfonic acid methyl

ester

[1]

CAS Number 1562-31-8 [1]

Molecular Formula C₃H₆O₃S [1]

Molecular Weight 122.14 g/mol [1]

Density ~1.214 g/cm³ (Predicted) [1]

Boiling Point 84-85 °C @ 12 Torr [1]

Note: Specific solubility data for methyl ethenesulfonate is not widely published; therefore,

much of the subsequent guidance is derived from first principles of physical organic chemistry

and data from structurally analogous compounds.

The Principles of Solubility: A Dichotomous Nature
The solubility of methyl ethenesulfonate is governed by the classic principle of "like dissolves

like," but its molecular structure creates a fascinating dichotomy.

The Polar Head: The methyl sulfonate (-SO₃CH₃) group is highly polar and capable of strong

dipole-dipole interactions. This region of the molecule is hydrophilic and drives solubility in

polar solvents. The behavior of related compounds, such as the water-soluble vinylsulfonic

acid and its sodium salt, underscores the powerful solubilizing effect of the sulfonate group.

[2]

The Nonpolar Tail: The vinyl (CH₂=CH-) group is nonpolar, composed entirely of carbon and

hydrogen. This region is hydrophobic and favors interactions with nonpolar solvents through

weaker van der Waals forces.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b072348/docs?utm_src=pdf-body#methyl-ethenesulfonate-a-guide-to-solubility-and-solvent-system-compatibility
https://www.benchchem.com/product/b072348/docs?utm_src=pdf-body#methyl-ethenesulfonate-a-guide-to-solubility-and-solvent-system-compatibility
https://en.wikipedia.org/wiki/Vinylsulfonic_acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072348?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The overall solubility in a given solvent is a balance between these two competing

characteristics. A solvent must be able to effectively solvate both the polar sulfonate "head" and

the less polar vinyl "tail" to be effective.

Methyl Ethenesulfonate Molecule
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Caption: Experimental workflow for determining equilibrium solubility.

Conclusion
Methyl ethenesulfonate is a molecule of dual character, whose solubility and compatibility are

dictated by a balance between its polar sulfonate group and its reactive vinyl group. It exhibits
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good solubility in a range of polar aprotic and intermediate polarity organic solvents, which are

the recommended media for most applications to avoid side reactions. Protic solvents, while

capable of dissolving the compound, pose a risk of nucleophilic addition and should be used

with caution. Due to its propensity for polymerization, appropriate handling measures, including

the use of inhibitors and controlled storage conditions, are essential. For critical applications,

the predictive solubility guidance in this document should be confirmed using a robust

experimental method, such as the modified shake-flask protocol provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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